benzyl N-[4-(chlorosulfonyl)-1,1,1-trifluorobutan-2-yl]carbamate

• IUPAC Name: benzyl N-(4-chlorosulfonyl-1,1,1-trifluorobutan-2-yl)carbamate
• InChI: InChI=1S/C12H13ClF3NO4S/c13-22(19,20)7-6-10(12(14,15)16)17-11(18)21-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,17,18)
• InChI Key: WLPAHUUTJKYHFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(CCS(=O)(=O)Cl)C(F)(F)F
• Molecular Formula: C12H13ClF3NO4S
• Molecular Weight: 359.75 g/mol

Description

Benzyl N-[4-(chlorosulfonyl)-1,1,1-trifluorobutan-2-yl]carbamate is an organic compound with the CAS Number: 2172317-03-0. It has a molecular weight of 359.75. The IUPAC name for this compound is benzyl (4- (chlorosulfonyl)-1,1,1-trifluorobutan-2-yl)carbamate.

Molecular Structure Analysis

The InChI code for benzyl N-[4-(chlorosulfonyl)-1,1,1-trifluorobutan-2-yl]carbamate is 1S/C12H13ClF3NO4S/c13-22(19,20)7-6-10(12(14,15)16)17-11(18)21-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,17,18). This code provides a standard way to encode the compound’s structure and can be used to generate a 2D or 3D model of the molecule.

Scientific Research Applications

Nanoparticle Carrier Systems for Agricultural Fungicides

Research has shown the development of solid lipid nanoparticles and polymeric nanocapsules as carrier systems for fungicides, such as carbendazim and tebuconazole. These systems offer advantages like modified release profiles, reduced environmental toxicity, and enhanced efficacy against fungal diseases in agriculture (Campos et al., 2015).

Synthesis of N-Protected Allylic Amines

A method for synthesizing N-protected allylic amines from allyl ethers using chlorosulfonyl isocyanate (CSI) demonstrates the chemical versatility and applicability of such compounds in synthetic organic chemistry (Kim et al., 2001).

Antitumor Activity of Sulfonamide Derivatives

Novel 2-benzylthio-4-chlorobenzenesulfonamide derivatives have shown promise in in vitro antitumor activity, indicating the potential therapeutic applications of benzyl N-[4-(chlorosulfonyl)-1,1,1-trifluorobutan-2-yl]carbamate derivatives in oncology (Sławiński & Brzozowski, 2006).

Selective Inhibitors of Enzymes

A series of sulfonamide-based carbamates has been identified as selective inhibitors of butyrylcholinesterase (BChE), suggesting their potential in developing treatments for diseases associated with cholinesterase imbalance, such as Alzheimer's disease (Magar et al., 2021).

Fluoroamines Synthesis

The study on the synthesis of N-benzyl fluoroamines from cyclic sulfamidates illustrates the compound's role in facilitating novel synthetic routes for fluoroamine derivatives, which are valuable in pharmaceutical and material science applications (Posakony & Tewson, 2002).

Mechanism of Action

Target of Action

Benzyl (4-(chlorosulfonyl)-1,1,1-trifluorobutan-2-yl)carbamate is a type of carbamate compound . Carbamates are known to be useful protecting groups for amines, especially in the synthesis of peptides . .

Mode of Action

The mode of action of carbamates typically involves the protection of amines during chemical reactions . They can be installed and removed under relatively mild conditions

Biochemical Pathways

Carbamates play a crucial role in the synthesis of peptides . They protect amines from reacting with other compounds during the synthesis process . .

Result of Action

As a carbamate, it likely plays a role in protecting amines during chemical reactions .